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Compound of Interest

Compound Name: Ammonium picrate

Cat. No.: B094429 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

ammonium picrate, a highly explosive and toxic compound. Strict adherence to these

procedures is mandatory to mitigate risks of explosion, chemical exposure, and environmental

contamination.

Personal Protective Equipment (PPE)
All personnel handling ammonium picrate must use the following personal protective

equipment. Workplace controls, such as engineering and administrative measures, should be

prioritized over PPE.[1] However, in situations where exposure is possible, PPE is essential.
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PPE Category Specification Rationale

Hand Protection Chemically resistant gloves.[2]

To prevent skin contact and

absorption.[1][3] Consult with

your glove manufacturer to

ensure compatibility.[1]

Eye Protection
Splash and dust-resistant

safety goggles.[2][4]

To protect eyes from irritation

and injury from splashes or

airborne particles.[3][4]

Respiratory Protection

A NIOSH-approved respirator

is required under certain

conditions.[1] Options, in

increasing order of protection,

include: - Dust and mist

respirator with a full facepiece.

[2] - Air-purifying full facepiece

respirator with a HEPA filter.[2]

- Powered air-purifying

respirator (PAPR) with a HEPA

filter.[2] - Type C, supplied-air

respirator.[2] - Self-contained

breathing apparatus (SCBA) in

positive pressure mode.[2]

To prevent inhalation of

airborne dust, which is both a

toxicity and explosion hazard.

[1] Respirators are necessary

when engineering controls are

insufficient or during spill

cleanup.[1][3]

Body Protection

Impervious protective clothing

(e.g., suits, footwear,

headgear) to prevent skin

contact.[2][3]

To protect against skin

exposure and contamination of

personal clothing.[3]

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Handling Preparations:

Ensure you are thoroughly trained on the hazards and proper handling of ammonium
picrate.[3]

Verify that an emergency shower and eyewash station are immediately accessible.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://research.uga.edu/docs/CSP1500/AmmoniumPicrate-131-74-8.docx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://research.uga.edu/docs/CSP1500/AmmoniumPicrate-131-74-8.docx
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://www.inchem.org/documents/icsc/icsc/eics1631.htm
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://www.inchem.org/documents/icsc/icsc/eics1631.htm
https://research.uga.edu/docs/CSP1500/AmmoniumPicrate-131-74-8.docx
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://research.uga.edu/docs/CSP1500/AmmoniumPicrate-131-74-8.docx
https://research.uga.edu/docs/CSP1500/AmmoniumPicrate-131-74-8.docx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530607.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Confirm that all necessary PPE is available, clean, and in good condition.[3]

Prepare a designated work area with proper ventilation, such as a chemical fume hood or an

area with local exhaust ventilation.[2][3] All electrical equipment should be explosion-proof.[2]

Eliminate all potential ignition sources from the handling area, including open flames, sparks,

and heat sources.[3][5] Ground all equipment used during handling.[5][6]

Ensure the ammonium picrate is adequately wetted (typically with at least 10% water) to

reduce its sensitivity to shock, friction, and heat.[5][7] Dry ammonium picrate is a

dangerous explosion hazard.[2][3][6]

2. Handling Ammonium Picrate:

Don all required PPE before handling the compound.

Handle ammonium picrate in the smallest quantities necessary for the procedure.

Avoid actions that could cause friction or shock.[4]

Keep the compound wet during handling. If drying is observed, re-wet with water.[3][7]

Use non-sparking tools for any manipulation.

Do not allow ammonium picrate to come into contact with metals, concrete, or plaster, as

this can form more sensitive salts.[3][4]

3. Post-Handling Procedures:

Thoroughly wash hands and any potentially exposed skin with soap and water immediately

after handling.[3][4]

Decontaminate all work surfaces.

Properly store any remaining ammonium picrate in a cool, well-ventilated area, away from

incompatible materials.[3] Detached storage is recommended.[3]
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Contaminated work clothing should be laundered by trained personnel; do not take it home.

[3]

Disposal Plan
Ammonium picrate and any contaminated materials may need to be disposed of as

hazardous waste.[3]

Waste Collection: Collect all waste materials contaminated with ammonium picrate in

designated, properly labeled, sealed containers.

Wetting: Ensure that any waste ammonium picrate is kept wet.

Storage: Store waste containers in a secure, designated hazardous waste storage area

away from heat and ignition sources.

Disposal: Arrange for disposal through your institution's hazardous waste management

program. Follow all federal, state, and local regulations for the disposal of explosive and

toxic hazardous waste.[2]

Emergency Procedures
Exposure Response
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Exposure Route Immediate Action

Skin Contact

Immediately wash or shower to remove the

chemical.[3] Flush the affected area with

running water for at least 15 minutes.[5]

Remove contaminated clothing.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[4]

[5] Seek immediate medical attention.[4]

Inhalation

Move the victim to fresh air.[5] If breathing is

difficult, administer oxygen.[5] If breathing has

stopped, give artificial respiration.[5] Seek

medical attention.

Ingestion

Rinse mouth with water.[4] Give one or two

glasses of water to drink.[4] Seek immediate

medical attention.

Spill Response
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3] Isolate

the spill area for at least 100 meters in all directions.[5]

Ignition Sources: Remove all sources of ignition.[3][5]

Ventilate: Ventilate the area.[3]

Containment:

Small Spill: Flood the area with large amounts of water.[2][5]

Large Spill: Wet down the spill with water and create a dike for later disposal.[2][5] Do not

dry sweep.[3]

Cleanup: Cleanup should only be performed by trained personnel, potentially with the

assistance of explosive experts.[3]
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Disposal: Collect the spilled material and dispose of it as hazardous waste.[3]

Process Flow Diagrams
1. Pre-Handling Preparations

2. Handling

3. Post-Handling

Train on Hazards
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Inspect & Don PPE

Prepare Ventilated Work Area

Eliminate Ignition Sources

Ensure Ammonium Picrate is Wet

Handle Small Quantities

Avoid Friction & Shock

Keep Material Wet

Use Non-Sparking Tools

Wash Hands & Skin

Decontaminate Work Area

Properly Store or Dispose

Manage Contaminated Clothing
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Click to download full resolution via product page

Caption: Workflow for handling Ammonium Picrate.
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Caption: Logical flow for spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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